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Compound of Interest

Compound Name: RLA-4842

Cat. No.: B12393140

Initial searches for the compound "RLA-4842" have not yielded any direct results in publicly
available scientific literature or clinical trial databases. This suggests that "RLA-4842" may be
an internal designation for a compound not yet disclosed in public research, a discontinued
project, or a potential typographical error.

In the absence of specific data on RLA-4842, this guide will explore related concepts and
compounds that share numerical similarities in their identifiers, which have been retrieved from
public databases. This information is provided for contextual understanding of research in
related areas but should not be interpreted as being directly applicable to "RLA-4842."

Exploration of Numerically Similar Clinical Trial
Identifiers

While no information exists for "RLA-4842," a search for clinical trials with similar numerical
identifiers reveals a range of therapeutic areas and interventions. It is crucial to note that these
are unrelated to any hypothetical compound "RLA-4842."

Table 1: Summary of Clinical Trials with Numerically Similar Identifiers
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Clinical Trial . o Status (as of latest
. Intervention(s) Condition(s)
Identifier update)
TMC647055,
NCT02064842[1] _ _ Healthy Volunteers Completed
Ritonavir, TMC435
NCT02584842[2] Rivaroxaban Varicose Veins Completed
Triple Antibiotic Paste, ] .
NCT07264842[3] ) ) Dental Pulp Necrosis Not yet recruiting
Simvastatin

Risankizumab, ABBV- ) -
NCT06548542[4] o Crohn's Disease Recruiting
382, Lutikizumab

Potential Sighaling Pathways in Cognitive Research

Although the mechanism of a hypothetical "RLA-4842" is unknown, research into cognitive
effects often involves the modulation of specific signaling pathways. The following sections
describe pathways investigated for their roles in cognition and neuronal function, which are
common targets in neuropharmacology.

The PIBK/IAKT/ImTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival,
and has been implicated in age-related cognitive decline.[5] One study demonstrated that the
cardiovascular drug ranolazine may alleviate age-related cognitive decline by modulating
mitochondrial autophagy through this pathway in the hippocampus and medial prefrontal
cortex.[5]

Below is a conceptual diagram of the PIBK/AKT/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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